Cas no 181185-06-8 (3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-)
181185-06-8 structure
Product Name:3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-
CAS No:181185-06-8
MF:C20H30N2O
MW:314.465005397797
CID:1380709
Update Time:2024-08-16
3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl- Chemical and Physical Properties
Names and Identifiers
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- 3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-
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- Inchi: 1S/C20H30N2O/c1-2-3-4-5-6-7-8-9-11-14-18-17-20(23)22(21-18)19-15-12-10-13-16-19/h10,12-13,15-16H,2-9,11,14,17H2,1H3
- InChI Key: SFXDRGWDARBDQZ-UHFFFAOYSA-N
- SMILES: N1=C(CCCCCCCCCCC)CC(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 314.236
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 457.5±14.0 °C(Predicted)
- PSA: 32.67
- pka: 2.83±0.50(Predicted)
3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
181185-06-8 (3H-Pyrazol-3-one, 2,4-dihydro-2-phenyl-5-undecyl-) Related Products
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